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Compound of Interest

Compound Name: Bromo-PEG2-alcohol

Cat. No.: B3281400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bromo-PEG2-alcohol, a bifunctional molecule increasingly utilized in bioconjugation, linker

chemistry for PROTACs, and drug delivery systems, requires careful handling due to its

potential hazards.[1][2][3][4] This in-depth technical guide provides a comprehensive overview

of its safety, handling procedures, and reactivity, ensuring laboratory personnel can work with

this compound in a safe and effective manner.

Chemical and Physical Properties
Bromo-PEG2-alcohol, also known as 2-(2-bromoethoxy)ethanol, is a polyethylene glycol

(PEG) derivative. The presence of a terminal hydroxyl group and a bromide atom allows for

versatile chemical modifications.[3][5][6] The PEG spacer enhances the aqueous solubility of

molecules it is conjugated to.[3][5][6]
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Property Value Source

CAS Number 57641-66-4 [5][7][8][9][10]

Molecular Formula C4H9BrO2 [5][7][8][10]

Molecular Weight 169.02 g/mol [7][10]

Appearance Liquid [9]

Purity Typically ≥95% [5][6][9]

Storage
Store in a freezer at -20°C,

sealed in a dry environment.
[5][9]

Hazard Identification and Safety Precautions
There are some discrepancies in the hazard classifications provided by different suppliers.

While one source indicates that the substance is not classified as a hazard, other safety data

sheets (SDS) provide a more cautious approach.[7][8][9] For maximum safety, it is prudent to

adhere to the more stringent hazard warnings.

GHS Hazard Classifications:[8][9]

Hazard Category GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Pictogram:

alt text

Signal Word: Warning[8][9]
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Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment should be worn when

handling Bromo-PEG2-alcohol:

PPE Type Specification

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Eye/Face Protection Safety goggles or a face shield

Skin and Body Protection
Laboratory coat and appropriate protective

clothing

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If ventilation is inadequate, a respirator

may be required.

Safe Handling Workflow
The following diagram outlines the recommended workflow for the safe handling of Bromo-
PEG2-alcohol from receipt to disposal.
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Caption: Safe handling workflow for Bromo-PEG2-alcohol.

First Aid Measures
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In the event of exposure, immediate action is crucial. The following first aid measures should

be taken:[7][8]

Exposure Route First Aid Protocol

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention.

Accidental Release and Firefighting Measures
Accidental Release
In case of a spill, follow these steps:[7]

Evacuate the area.

Ensure adequate ventilation.

Wear appropriate PPE.

Contain the spill with an inert absorbent material such as sand or vermiculite.

Collect the absorbed material into a tightly closed container for disposal.

Clean the spill area thoroughly.
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Do not allow the material to enter drains or watercourses.

Firefighting
Suitable extinguishing media: Dry powder or carbon dioxide.[7]

Unsuitable extinguishing media: Do not use a heavy stream of water as it may spread the

fire.

Hazardous combustion products: May include carbon oxides and hydrogen bromide.

Protective equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[7]

Reactivity and Stability
Bromo-PEG2-alcohol is stable under recommended storage conditions. However, it is a

reactive molecule due to the presence of the bromide, which is a good leaving group.[5][6]

Conditions to avoid: Heat, flames, and sparks.[7]

Materials to avoid: Strong oxidizing agents.[7]

Reactivity: The bromide can readily undergo nucleophilic substitution reactions. This is a key

feature for its use in bioconjugation and as a linker.

The following diagram illustrates the primary reactivity of Bromo-PEG2-alcohol.
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Caption: Nucleophilic substitution reactivity of Bromo-PEG2-alcohol.

Experimental Protocols
Detailed experimental protocols for the use of Bromo-PEG2-alcohol are highly specific to the

intended application (e.g., conjugation to a specific protein, synthesis of a particular PROTAC).

As such, specific, universally applicable protocols are not provided here. Researchers should

consult relevant literature for protocols tailored to their specific research needs.

However, a general experimental workflow for a nucleophilic substitution reaction would involve

the following steps:

Dissolve Bromo-PEG2-alcohol in a suitable aprotic solvent.

Add the nucleophile (e.g., a thiol-containing molecule or an amine) to the solution, often in

the presence of a non-nucleophilic base to neutralize the generated acid.

Stir the reaction mixture at an appropriate temperature (ranging from room temperature to

elevated temperatures) for a sufficient time to ensure the reaction goes to completion.

Monitor the reaction progress using techniques such as Thin Layer Chromatography (TLC)

or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work up the reaction by quenching any remaining reagents and extracting the product.
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Purify the product using techniques such as column chromatography or recrystallization.

Characterize the final product using methods like Nuclear Magnetic Resonance (NMR)

spectroscopy and mass spectrometry.

Disposal Considerations
Dispose of Bromo-PEG2-alcohol and any contaminated materials as special waste.[7] This

should be done through a licensed disposal company, in accordance with local, state, and

national regulations.[7] Do not allow the chemical to be released into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bromo-PEG2-alcohol | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. Bromo-PEG-alcohol | AxisPharm [axispharm.com]

4. peg.bocsci.com [peg.bocsci.com]

5. Bromo-PEG2-alcohol, 57641-66-4 | BroadPharm [broadpharm.com]

6. Bromo-PEG2-alcohol, CAS 57641-66-4 | AxisPharm [axispharm.com]

7. axispharm.com [axispharm.com]

8. file.medchemexpress.com [file.medchemexpress.com]

9. Bromo-PEG2-alcohol | 57641-66-4 [sigmaaldrich.com]

10. scbt.com [scbt.com]

To cite this document: BenchChem. [Navigating the Safe Handling of Bromo-PEG2-alcohol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3281400#safety-and-handling-of-bromo-peg2-
alcohol]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3281400?utm_src=pdf-body
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://www.benchchem.com/product/b3281400?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/bromo-peg2-alcohol
https://www.medchemexpress.com/bromo-peg2-alcohol.html
https://axispharm.com/product-category/peg-linkers/bromo-peg-linkers/bromo-peg-alcohol/
https://peg.bocsci.com/product/bromo-peg2-alcohol-cas-57641-66-4-379087.html
https://broadpharm.com/product/bp-20715
https://axispharm.com/product/bromo-peg2-alcohol/
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://file.medchemexpress.com/batch_PDF/HY-141213/Bromo-PEG2-alcohol-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh6fd7f955?context=bbe
https://www.scbt.com/p/bromo-peg2-alcohol-57641-66-4
https://www.benchchem.com/product/b3281400#safety-and-handling-of-bromo-peg2-alcohol
https://www.benchchem.com/product/b3281400#safety-and-handling-of-bromo-peg2-alcohol
https://www.benchchem.com/product/b3281400#safety-and-handling-of-bromo-peg2-alcohol
https://www.benchchem.com/product/b3281400#safety-and-handling-of-bromo-peg2-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3281400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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